1-hydroxy-4-unsubstituted benzenoids
1-Hydroxy-4-unsubstituted benzenoids are a class of organic compounds characterized by the presence of a hydroxyl group (-OH) attached to the 1-position and the absence of any substituents at the 4-position on the benzene ring. These molecules exhibit diverse chemical properties depending on their functional groups, making them useful in various applications such as pharmaceuticals, dyes, and materials science.
The presence of a hydroxyl group confers these compounds with basic and polar characteristics, facilitating interactions with other molecules through hydrogen bonding and dipole-dipole attractions. The unsubstituted nature at the 4-position allows for facile modification by chemists to introduce various functional groups, enhancing their utility in synthetic chemistry.
In pharmaceutical research, 1-hydroxy-4-unsubstituted benzenoids are often studied for their potential as analgesics or anti-inflammatory agents due to their aromatic structure and hydroxyl functionality. Their molecular design enables the exploration of different pharmacological activities by altering the substituents at other positions on the benzene ring.
These compounds also find applications in dye synthesis, where the hydroxyl group can contribute to coloration through π-π stacking interactions. Moreover, their structural simplicity and reactivity make them valuable tools for developing new materials with specific properties tailored for electronics or catalysis.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
2-chloro-1-[5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one | 1210000-40-0 | C15H13ClN2O2S |
![]() |
2-[(3Z,8E)-1-butylundeca-3,8-dien-1-yl]phenol | 51546-63-5 | C21H32O |
![]() |
3-Allylphenol | 1446-24-8 | C9H10O |
![]() |
2-Chloro-1-[3-(3-hydroxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone | 1209993-77-0 | C15H13ClN2O2S |
![]() |
rac-(1R,3R)-3-(2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid | 2227783-65-3 | C12H14O3 |
![]() |
2-1-(1-hydroxyethyl)cyclopropylphenol | 1889646-86-9 | C11H14O2 |
![]() |
3-(1-aminocyclopropyl)phenol | 1202057-56-4 | C9H11NO |
![]() |
a-(Chloromethyl)-3-hydroxybenzenemethanol | 1378757-22-2 | C8H9ClO2 |
![]() |
2-(2-Bromoethyl)-phenol | 57027-75-5 | C8H9BrO |
![]() |
2-hydroxybenzene-1-carboximidamide hydrochloride | 501904-25-2 | C7H8N2O.HCl |
Related Literature
-
Xuexin Zhang,Yang Gao,Ronibala Devi Laishram,Kangkui Li,Yong Yang,Yong Zhan,Yang Luo,Baomin Fan Org. Biomol. Chem., 2019,17, 2174-2181
-
Jörn Schmedt auf der Günne,Hellmut Eckert,Anne Léaustic,Florence Babonneau Phys. Chem. Chem. Phys., 2003,5, 1306-1313
-
Ananya Dutta,Rabiul Alam,Abu Saleh Musha Islam,Arpan Dutta Dalton Trans., 2018,47, 11563-11571
-
5. Front cover
-
Meritxell Egido-Gabás,Josefina Casas,Amadeu Llebaria Org. Biomol. Chem., 2005,3, 1195-1201
-
Kiriaki Chrissopoulou Soft Matter, 2015,11, 3746-3766
-
Joost A. Opsteen,René P. Brinkhuis,Rosalie L. M. Teeuwen,Dennis W. P. M. Löwik,Jan C. M. van Hest Chem. Commun., 2007, 3136-3138
-
Dinesh Sharma,Kopal Sharma,Akhilesh Mishra,Priyanka Siwach,Aditya Mittal Phys. Chem. Chem. Phys., 2023,25, 7323-7337
-
10. Front cover
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5